5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole

• IUPAC Name: 5-bromo-1-methylbenzotriazole
• InChI: InChI=1S/C7H6BrN3/c1-11-7-3-2-5(8)4-6(7)9-10-11/h2-4H,1H3
• InChI Key: PPUYITCIMJVKFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)N=N1
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol
• CAS RN: 944718-31-4

Description

5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is a chemical compound with the molecular formula C7H6BrN3. It is a derivative of benzotriazole, a heterocyclic compound with a five-membered ring containing three consecutive nitrogen atoms.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole can be represented by the SMILES notation: CN1C2=C(C=C(C=C2)Br)N=N1. This indicates that the molecule contains a benzotriazole ring substituted with a bromine atom at the 5th position and a methyl group at the 1st position.

Physical And Chemical Properties Analysis

5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is a solid compound. Its exact physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Medicinal Chemistry: Antimicrobial Agents

5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole derivatives have been explored for their potential as antimicrobial agents. .

Agriculture: Pesticide Development

In agriculture, this compound serves as a building block for the synthesis of pesticides. .

Material Science: Corrosion Inhibition

The triazole derivatives are known for their corrosion inhibition properties. .

Industrial Applications: Chemical Synthesis

Industrially, 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is utilized in chemical synthesis processes. .

Environmental Science: Pollution Control

This compound plays a role in environmental science, particularly in pollution control strategies. .

Biochemistry: Enzyme Inhibition

In biochemistry, researchers investigate the use of triazole derivatives as enzyme inhibitors. .

Analytical Chemistry: Chromatography

Analytical chemists employ 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole in chromatography as a standard or a derivatization agent to analyze complex mixtures. .

Fundamental Research: Molecular Studies

Fundamental research studies utilize this compound in the exploration of molecular interactions and reactions. .

Safety And Hazards

The compound is associated with certain hazards, as indicated by the hazard statements H302, H315, H319, and H335. These suggest that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-N1-methylbenzene-1,2-diamine (4.2 g, 21 mmol) in hydrochloric acid (2N, 50 ml) was added a solution of NaNO2 (1.52 g, 22 mmol) in water (5 ml) at 0° C. The resulting solution was stirred for 4 h at 0-10° C., adjusted to pH 8 with potassium hydroxide (3N), extracted with dichloromethane (2×200 ml), and the organic layers combined and concentrated under vacuum to give a residue, which was purified via silica gel chromatography (50% dichloromethane in petroleum ether) to afford 5-bromo-1-methyl-1H-benzo[d][1,2,3]triazole as a red solid (1.5 g, 31%).